Cas no 212074-51-6 (Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]-)

• Product Name: Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]-
• CAS No: 212074-51-6
• MF: C₁₂H₁₂ClN₃OS
• MW: 281.761179924011
• MDL: MFCD00105573
• CID: 5174142
• Update Time: 2026-03-04

Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]-

• MDL： MFCD00105573
• Inchi： 1S/C12H12ClN3OS/c1-16-7-6-14-12(16)18-8-11(17)15-10-4-2-9(13)3-5-10/h2-7H,8H2,1H3,(H,15,17)
• InChI Key： JZSSKLTZYCGOQS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C)C=CN=1

Additional information on Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]-

Comprehensive Overview of Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]- (CAS No. 212074-51-6)

The compound Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]- (CAS No. 212074-51-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structure, featuring a chlorophenyl group and a methylimidazole-thio moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry approaches for compounds like Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]-. This aligns with global trends toward environmentally friendly production methods. Questions such as "What are the eco-friendly synthesis routes for imidazole derivatives?" or "How can chlorophenyl-containing compounds be optimized for lower toxicity?" are frequently searched, reflecting user interest in safer and more efficient chemical processes.

The molecular architecture of CAS No. 212074-51-6 suggests potential interactions with biological targets, particularly enzymes or receptors involving thioether linkages and aromatic systems. This has led to exploratory studies in pharmacology and biochemical modulation. For instance, its imidazole-thio component is structurally analogous to motifs found in certain antifungal and antimicrobial agents, sparking curiosity about its utility in combating resistant pathogens.

From an industrial perspective, Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]- is often discussed in the context of high-value intermediates for specialty chemicals. Manufacturers and R&D teams frequently search for "scalable production methods for N-(4-chlorophenyl) acetamide derivatives" or "applications of methylimidazole-thio compounds in material science." These queries highlight the compound's cross-disciplinary relevance.

Analytical characterization of CAS No. 212074-51-6 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structural integrity. The rise of computational chemistry tools has also enabled virtual screening of similar compounds, addressing common search terms like "how to predict bioactivity of imidazole-thio acetamides" or "QSAR studies on chlorophenyl derivatives."

In summary, Acetamide, N-(4-chlorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]- represents a compelling case study in modern chemical innovation. Its dual functionality—combining electrophilic and nucleophilic sites—opens doors for tailored modifications, resonating with trends in precision chemistry. As interest grows in structure-activity relationships and molecular design, this compound continues to inspire both academic and industrial research.